
Butopyronoxyl degradation products analysis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Butopyronoxyl

CAS No.: 532-34-3

Cat. No.: S573625

Get Quote

Butopyronoxyl: Identification & Properties

This section provides the fundamental chemical information for Butopyronoxyl, which is essential for

researchers to identify the substance correctly in an experimental context.

Table 1: Substance Identification

Attribute Details

Chemical Name Butopyronoxyl [1] [2]

CAS Number 532-34-3 [1] [2] [3]

EC Number 208-535-3 [1] [2]

Synonyms Indalone, Butylmesityl oxide oxalate [2] [3]

Molecular Formula C₁₂H₁₈O₄ [1] [2] [3]

Molecular Weight 226.27 g/mol [1] [2] [3]

IUPAC Name butyl 3,4-dihydro-2,2-dimethyl-4-oxo-2H-pyran-6-carboxylate [1]

Table 2: Physicochemical Properties

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 9 Tech Support

https://www.smolecule.com/products/s573625?utm_src=pdf-body
https://www.smolecule.com/products/s573625?utm_src=pdf-interest
https://www.smolecule.com/products/s573625?utm_src=pdf-body
https://www.smolecule.com/products/s573625?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/1726.htm
https://www.chemicalbook.com/msds/butopyronoxyl.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1726.htm
https://www.chemicalbook.com/msds/butopyronoxyl.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1345940.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1726.htm
https://www.chemicalbook.com/msds/butopyronoxyl.htm
https://www.chemicalbook.com/msds/butopyronoxyl.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1345940.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1726.htm
https://www.chemicalbook.com/msds/butopyronoxyl.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1345940.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1726.htm
https://www.chemicalbook.com/msds/butopyronoxyl.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1345940.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1726.htm
https://www.smolecule.com/products/s573625?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Value / Description Source

Physical State Pale orange-red to yellow liquid with an aromatic odor [1] [2] [1] [2]

Density 1.054 g/mL at 25 °C [1] [2] [3] [1] [2] [3]

Melting Point ~25°C [1] [3] [1] [3]

Boiling Point 248 - 270°C [1] [2] [3] [1] [2] [3]

Flash Point 157 °C (closed cup) [1] [2] [1] [2]

Water Solubility ~275 mg/L at 20 °C (moderate) [1] [1]

log P (Octanol-Water) 2.42 (indicates low potential for bioaccumulation) [1] [1]

Frequently Asked Questions (FAQs)

Q1: What is the primary application and regulatory status of Butopyronoxyl? Butopyronoxyl is an

insect repellent effective against biting insects such as ticks, flies, gnats, and mosquitoes. It is typically

applied to human skin, fabric, and clothing. According to regulatory databases, it is not approved under the

European Union's EC Regulation 1107/2009 [1].

Q2: What are the key safety hazards when handling Butopyronoxyl? Butopyronoxyl is classified as a

hazardous substance. Key safety considerations include [2]:

Combustibility: It is combustible when exposed to heat or flame.

Decomposition: When heated, it decomposes and emits acrid smoke and irritating fumes.
Stability: It is reasonably stable in air but is slowly affected by light.

Health Effects: The acute oral LD₅₀ in rats is 7400 mg/kg, indicating moderate toxicity [1]. Always
refer to the full Safety Data Sheet (SDS) before use.

Q3: What is known about the environmental fate of Butopyronoxyl? Available data is limited, but

estimates provide insight into its environmental behavior [1] [2]:

Mobility in Soil: It is expected to have very high mobility in soil, meaning it can potentially leach
into groundwater.
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Bioconcentration Potential: The estimated bioconcentration factor (BCF) of 15 suggests a low
potential for accumulation in aquatic organisms.

Experimental Handling & Safety Protocol

The following workflow outlines the critical steps for safely handling and managing accidental releases of

Butopyronoxyl in the laboratory, based on safety data sheet information [2].
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Start Butopyronoxyl Handling

Wear Appropriate PPE:
- Chemical impermeable gloves

- Safety goggles
- Fire/flame resistant clothing

Work in a Well-Ventilated Area
Avoid dust & aerosol formation

Remove All Ignition Sources
Use spark-proof tools

Spill or Accident Occurs

Proceed with Work Proceed with Work Proceed with Work

Evacuate Personnel
Keep people upwind

Yes

Safe Procedure Complete

No
Contain Spill if Safe to Do So

Prevent entry into drains

Collect for Disposal
Keep in closed containers

Click to download full resolution via product page

Diagram 1: Experimental safety and spill response workflow for Butopyronoxyl.

First Aid Measures:

Inhalation: Move the victim to fresh air. Administer oxygen if breathing is difficult and seek immediate

medical attention [2].
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Skin Contact: Remove contaminated clothing immediately and wash the skin with plenty of soap and

water. Consult a doctor [2].
Eye Contact: Rinse the eyes with pure water for at least 15 minutes and consult a doctor [2].

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical attention
[2].

Proposed Methodology for Degradation Product
Analysis

Since specific degradation pathways for Butopyronoxyl are not documented in the available literature, the

following is a generalized experimental workflow for conducting a degradation study. This protocol is based

on standard analytical chemistry practices and the known properties of the substance.
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Start Degradation Analysis

Apply Stress Conditions:
- Hydrolysis (varying pH)

- Thermolysis (heat)
- Photolysis (UV light)

Sample at Time Intervals

Prepare Sample:
Liquid-Liquid Extraction

Instrumental Analysis:
GC-MS or LC-HRMS

Identify Unknowns:
- Mass spectra interpretation

- Fragment analysis
- Database matching

Monitor Parent Compound
Depletion (Kinetics)

Propose Degradation
Pathway

Analysis Complete

Click to download full resolution via product page

Diagram 2: Proposed workflow for analyzing Butopyronoxyl degradation products.
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Detailed Experimental Protocol:

Forced Degradation Studies:

Acidic and Basic Hydrolysis: Prepare solutions of Butopyronoxyl in relevant buffers (e.g.,
pH 3, 7, and 9). The solubility of Butopyronoxyl is approximately 275 mg/L in water [1], so co-

solvents like alcohol may be needed [2]. Heat the solutions (e.g., at 60-80°C) and sample them
at various time intervals (e.g., 24, 48, 96 hours).

Oxidative Degradation: Expose a solution of Butopyronoxyl to oxidants such as 3%
hydrogen peroxide at room temperature.

Photodegradation: Expose solid Butopyronoxyl and its solutions to UV light (e.g., in a
photostability chamber). Note that the substance is known to be "slowly affected by light" [2].

Thermal Degradation: Heat the neat substance at a temperature above its melting point (e.g.,
50-100°C) and monitor for changes.

Sample Preparation and Analysis:

Extraction: Given the compound's miscibility with organic solvents like chloroform and ether
[2], use liquid-liquid extraction to isolate the parent compound and its degradation products

from aqueous stress-testing matrices.
Analysis by GC-MS or LC-HRMS:

Gas Chromatography-Mass Spectrometry (GC-MS) is suitable due to the compound's
thermal stability (Boiling point: 248-270°C) [3].

Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) is
preferred for non-volatile or thermally labile degradation products. HRMS provides

accurate mass measurements for determining the elemental composition of unknown
degradants.

Data Interpretation:

Monitor the depletion of the Butopyronoxyl peak over time to study degradation kinetics.
Identify unknown degradation products by interpreting their mass spectra, analyzing

fragmentation patterns, and proposing plausible structures based on the parent compound's
chemistry.

Troubleshooting Common Experimental Challenges

Challenge: Low recovery during extraction from aqueous solutions.
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Solution: The estimated high soil mobility (Koc = 10) [2] suggests high water solubility.

Optimize the extraction protocol by using solvents like chloroform or ether, in which
Butopyronoxyl is miscible [2], and consider adjusting the pH.

Challenge: Inconclusive identification of degradation products via MS.

Solution: Use high-resolution mass spectrometry (HRMS) to obtain precise molecular
formulas. Compare the proposed degradation pathways with those of structurally similar

compounds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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